1-(4-fluorophenyl)-4-(2-methylbenzoyl)piperazine

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C18H19FN2O/c1-14-4-2-3-5-17(14)18(22)21-12-10-20(11-13-21)16-8-6-15(19)7-9-16/h2-9H,10-13H2,1H3
• InChI Key: SVABMWFVPXLQMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O
• DSSTOX Substance ID: DTXSID40354271
• Molecular Weight: 298.4 g/mol
• CAS RN: 5374-70-9

Description

1-(4-fluorophenyl)-4-(2-methylbenzoyl)piperazine, commonly known as 4-FPP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential as a research tool for studying the central nervous system.

Mechanism of Action

The mechanism of action of 4-FPP involves the inhibition of serotonin and dopamine reuptake in the brain. This results in an increase in the levels of these neurotransmitters in the synaptic cleft, leading to their prolonged action. The prolonged action of these neurotransmitters is thought to be responsible for the therapeutic effects of 4-FPP.
Biochemical and Physiological Effects:
Studies have shown that 4-FPP has a significant impact on the levels of various neurotransmitters in the brain. It has been found to increase the levels of serotonin, dopamine, and norepinephrine in the brain, leading to an improvement in mood and a reduction in anxiety and stress. Additionally, 4-FPP has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-FPP in lab experiments is its selectivity for serotonin and dopamine transporters. This allows researchers to study the effects of these neurotransmitters specifically, without the interference of other neurotransmitters. However, one of the limitations of using 4-FPP is its potential for toxicity at high doses. Therefore, it is important to use caution when working with this compound.

Future Directions

There are several future directions for the use of 4-FPP in scientific research. One potential direction is the study of its effects on various neurological disorders such as depression, anxiety, and addiction. Additionally, 4-FPP could be used as a research tool for studying the role of serotonin and dopamine in the development and progression of these disorders. Furthermore, the development of new analogs of 4-FPP could lead to the discovery of more potent and selective compounds for studying the central nervous system.

Synthesis Methods

The synthesis of 4-FPP involves the reaction of 4-fluoroaniline with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield 1-(4-fluorophenyl)-4-(2-methylbenzoyl)piperazine. The purity of the synthesized compound can be verified using analytical techniques such as NMR spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

4-FPP has been used as a research tool in various studies related to the central nervous system. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine transporter inhibitor (DAT). These properties make it a potential candidate for studying the role of serotonin and dopamine in various neurological disorders such as depression, anxiety, and addiction.